Cas no 2228964-90-5 (3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid)

• Product Name: 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid
• CAS No: 2228964-90-5
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6399487
• PubChem ID: 165627541
• Update Time: 2025-05-21

3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid
• 2228964-90-5
• EN300-1775412
• 3-{2-[methyl(propan-2-yl)amino]ethyl}pentanedioic acid

• Inchi： 1S/C11H21NO4/c1-8(2)12(3)5-4-9(6-10(13)14)7-11(15)16/h8-9H,4-7H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： UHTDBSFDEAFWKH-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)CCN(C)C(C)C)=O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid

Comprehensive Overview of 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid (CAS No. 2228964-90-5)

3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid (CAS No. 2228964-90-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a branched alkylamine and dicarboxylic acid moiety, making it a versatile intermediate for drug development and material science applications. Researchers are particularly interested in its potential role as a building block for peptide mimetics and biodegradable polymers, aligning with the growing demand for sustainable chemistry solutions.

The molecular structure of 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid includes a pentanedioic acid backbone modified with a 2-methyl(propan-2-yl)aminoethyl side chain. This design enhances its solubility in polar solvents while maintaining compatibility with hydrophobic environments, a critical feature for drug delivery systems. Recent studies highlight its utility in designing pH-responsive carriers, addressing the current focus on targeted therapies in oncology and inflammation management. The compound’s CAS No. 2228964-90-5 is frequently searched in patent databases, reflecting industrial interest in its synthetic pathways.

In the context of green chemistry, 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid stands out due to its potential for low-toxicity applications. Unlike traditional intermediates, it avoids halogenated reagents during synthesis, meeting regulatory preferences for environmentally benign processes. This aligns with trends in ESG (Environmental, Social, and Governance)-driven research, where users often search for "sustainable chemical alternatives" or "non-toxic excipients." Its dicarboxylic acid group also enables metal-chelating properties, relevant for nutraceutical formulations aimed at mineral absorption enhancement.

From a technical perspective, the compound’s aminoethyl modification introduces steric hindrance, which can influence enzymatic stability—a hot topic in protease inhibitor design. Computational chemistry models suggest its utility in allosteric modulation, a trending area in GPCR (G-protein-coupled receptor) research. Laboratories optimizing high-throughput screening protocols often reference CAS No. 2228964-90-5 due to its compatibility with automated synthesis platforms.

Market analytics reveal rising queries for "multifunctional carboxylic acid derivatives" and "tertiary amine applications in biomedicine," directly linking to this compound’s profile. Its dual functional groups (amine and carboxylic acid) enable click chemistry reactions, a technique dominating recent literature on bioconjugation. Furthermore, its potential in 3D-printing bioinks for tissue engineering resonates with the booming regenerative medicine sector.

Quality control protocols for 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid emphasize HPLC purity validation and residual solvent analysis, addressing stringent FDA guidelines for pharmaceutical intermediates. The compound’s lyophilization stability is another frequently researched aspect, crucial for long-term storage in biologic formulations. These attributes position it as a candidate for next-generation excipient development, a niche with increasing patent filings.

In summary, 3-{2-methyl(propan-2-yl)aminoethyl}pentanedioic acid (CAS No. 2228964-90-5) bridges multiple disciplines—from precision medicine to eco-friendly materials. Its adaptability to structure-activity relationship (SAR) studies and compliance with green chemistry principles ensure its relevance in future scientific breakthroughs. As research trends shift toward multi-target therapeutics and circular economy models, this compound’s role is poised to expand significantly.